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Compound of Interest

4-Bromo-2-formylphenylboronic
Compound Name: d
aci

Cat. No.: B13700629 | Get Quote

Executive Summary

Formylphenylboronic acids (FPBASs) are bifunctional scaffolds critical to medicinal chemistry,
serving as key intermediates in Suzuki-Miyaura cross-couplings and as reversible covalent
inhibitors in chemical biology (e.g., targeting serine proteases). While often categorized
generically as "irritants," their dual reactivity—combining an electrophilic aldehyde with a Lewis
acidic boronic acid—presents unique stability and handling challenges.

This guide moves beyond the standard Safety Data Sheet (SDS) to address the "silent
hazards" of chemical instability (protodeboronation and boroxine formation) that compromise
experimental reproducibility and the specific sensitization risks associated with para-substituted
iIsomers.

Chemical Profile & Isomer-Specific Hazards

While all isomers share a molecular formula (

), their safety profiles differ, particularly regarding sensitization.

Comparative Hazard Table

© 2026 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b13700629?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13700629?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH:

Foundational & Exploratory

Check Availability & Pricing

2- 3- 4-
Feature Formylphenylboronic  Formylphenylboronic ~ Formylphenylboronic
Acid Acid Acid
CAS Number 40138-16-7 87199-16-4 87199-17-5
Primary GHS Irritant (Skin/Eye) Irritant (Skin/Eye) ﬁreipasr:ilzer (Skin) +
Signal Word Warning Warning Warning
H-Codes H315, H319, H335 H315, H319, H335 Egég H315, H319,
Reactivity High (Ortho-effect Moderate Moderate

steric strain)

Physical State

Off-white powder

White to off-white
powder

White to light yellow
powder

Critical Insight: The 4-isomer (para) is explicitly classified as a Skin Sensitizer

(H317). Repeated exposure, even at low levels, can lead to allergic contact

dermatitis. This requires stricter gowning protocols compared to the 2- and 3-

isomers.

Stability & Reactivity: The "Silent" Hazards

For a researcher, the primary hazard of FPBAs is often not acute toxicity, but chemical

degradation that leads to failed experiments and waste generation.

The Boroxine Cycle (Dehydration)

Boronic acids spontaneously dehydrate to form cyclic trimers called boroxines (anhydrides).

This is a reversible equilibrium driven by heat and vacuum.

+ Impact: Stoichiometric errors in reactions. A sample weighed as "acid" may actually be

30-50% "anhydride," leading to under-loading of the reagent.

o Control: Verify purity via

-NMR prior to critical steps.

Oxidative Deboronation & Oxidation

The aldehyde moiety is susceptible to air oxidation to carboxylic acid, while the C-B bond is

sensitive to oxidative cleavage (deboronation), especially in the presence of Reactive Oxygen
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Species (ROS) or metal contaminants.
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Figure 1: Degradation pathways affecting Formylphenylboronic Acids. Note that Boroxine
formation is reversible, while oxidation is irreversible.

Safe Handling Protocol (Standard Operating
Procedure)
Hierarchy of Controls

¢ Engineering: Handle exclusively in a Chemical Fume Hood. Use a static-dissipative
balance enclosure for weighing.

+ Administrative: Designate "Boron-Free" glassware cleaning protocols (avoid HF-based
detergents which etch glass and leach boron).

+ PPE (Personal Protective Equipment):

o Gloves: Nitrile (0.11 mm minimum) is sufficient for incidental contact. Double-
gloving recommended for the 4-isomer (sensitizer).

o Respiratory: If handling >10g outside a hood, use a P3 (EN 143) or N95 (NIOSH)
dust mask.

o Eyes: Chemical splash goggles.

© 2026 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b13700629?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13700629?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Operational Workflow

This workflow integrates safety with quality control to ensure the reagent is both safe to handle
and chemically active.

Storage: 2-8°C

Inert Gas (Ar/N2)

Equilibrate to Room Temp
(Prevent Condensation)

;

Visual Check:
Color Change? Clumping?

Weighing (Fume Hood)

Avoid Dust Generation

Dissolve Immediately
(Degassed Solvent)

Fail (Yellow/Brown)

Reaction Initiation

Waste: Halogen-Free Organic
(Treat as Sensitizer)

Click to download full resolution via product page

Figure 2: Safe handling workflow emphasizing temperature equilibration to prevent hydrolysis
and oxidation.
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Emergency Response Protocols
Spill Management

FPBA dust is fine and easily dispersible. Do not dry sweep.

o Evacuate the immediate area if the spill is large (>50q).

Don PPE: Goggles, Nitrile gloves, N95 respirator.

Contain: Cover the spill with a damp paper towel or absorbent pad to suppress dust.

Clean: Scoop up the damp material. Wipe the area with a dilute soap solution (mildly
basic water helps solubilize boronic acids).

Disposal: Place in a sealed bag labeled "Solid Chemical Waste - Boronic Acid Derivative."

First Aid

¢ Inhalation: Move to fresh air immediately. If wheezing occurs (common with aldehyde
irritation), seek medical attention.

¢ Skin Contact (4-Isomer Focus): Wash with soap and water for 15 minutes.[1] Do not use
alcohol-based sanitizers, as they may increase permeation. Watch for delayed redness
(sensitization).

+ Eye Contact: Flush with water for 15 minutes, lifting eyelids.[1][2] The acidity of the
boronic group can cause stinging; immediate flushing is vital.

Storage & Shelf-Life Optimization
To maintain the "Self-Validating" integrity of your research:
e Temperature: Store at 2—-8°C.

* Atmosphere: Store under Argon or Nitrogen. The aldehyde group is prone to auto-
oxidation.

+ Container: Amber glass is preferred to prevent photo-degradation, though not strictly
required. Cap tightly to prevent humidity ingress (which catalyzes protodeboronation).
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¢ Retest Period: 12 months. Check melting point (broadening indicates boroxine formation)
or run an NMR.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

o » Contact
Our mission is to be the trusted global source of « Address 3281 E Guasti Rd
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Phone: (601) 213-4426

scientists and researchers to drive progress in Email: info@benchchem.com

science and industry.
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